1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol

Catalog No.
S12233300
CAS No.
M.F
C13H22N2O
M. Wt
222.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-...

Product Name

1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol

IUPAC Name

1-[6-(diethylamino)-4-methylpyridin-3-yl]propan-1-ol

Molecular Formula

C13H22N2O

Molecular Weight

222.33 g/mol

InChI

InChI=1S/C13H22N2O/c1-5-12(16)11-9-14-13(8-10(11)4)15(6-2)7-3/h8-9,12,16H,5-7H2,1-4H3

InChI Key

FKCTZEVGPNDVAL-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CN=C(C=C1C)N(CC)CC)O

1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol is a synthetic compound characterized by its unique molecular structure, which includes a diethylamino group attached to a 4-methylpyridine moiety. The compound's molecular formula is C13H22N2OC_{13}H_{22}N_{2}O, and it has a molecular weight of approximately 222.33 g/mol. The compound is notable for its potential biological activities and applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting the central nervous system.

The chemical reactivity of 1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol encompasses several types of reactions:

  • Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.
  • Reduction: Reduction reactions can convert the compound into various alcohols or amines.
  • Substitution: Nucleophilic or electrophilic substitution reactions may occur, allowing for the formation of diverse derivatives.

These reactions are significant for synthesizing related compounds and exploring their properties.

Research indicates that 1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol exhibits potential biological activity, particularly in modulating neurotransmitter systems. It is believed to interact with monoamine transporters, potentially inhibiting the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This mechanism suggests possible applications in treating mood disorders and other neuropsychiatric conditions.

The synthesis of 1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol typically involves several steps:

  • Formation of the Pyridine Ring: Starting materials undergo cyclization to form the pyridine structure.
  • Introduction of the Diethylamino Group: This step involves nucleophilic substitution where diethylamine reacts with the pyridine derivative.
  • Addition of the Hydroxyl Group: The final step introduces the hydroxyl group via reduction or substitution methods.

These synthetic routes can be optimized for yield and purity, often employing catalysts and controlled reaction conditions.

1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol has several applications:

  • Medicinal Chemistry: It is explored as a potential therapeutic agent for various neurological disorders.
  • Chemical Research: The compound serves as a building block in synthesizing more complex organic molecules.
  • Pharmaceutical Development: Its unique properties make it a candidate for drug formulation and testing.

Studies focusing on the interaction of 1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol with biological targets have revealed its potential to modulate receptor activity and neurotransmitter levels in the brain. Investigating these interactions helps elucidate its pharmacological profile and therapeutic potential.

Several compounds share structural similarities with 1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol, including:

Compound NameStructureKey Differences
1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-oneSimilar pyridine core but with a ketone groupContains a carbonyl instead of an alcohol
1-(6-(Benzyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-olContains a benzyl group instead of diethylamineFeatures different amino substituents
1-(6-(Dimethylamino)-5-methylpyridin-3-yl)propan-1-olHas two methyl groups on the amino moietyLacks aromatic substitution

Uniqueness

The uniqueness of 1-(6-(Diethylamino)-4-methylpyridin-3-yl)propan-1-ol lies in its specific combination of functional groups, particularly the diethylamino moiety and the position of the hydroxyl group on the pyridine ring. This combination may influence its biological activity and reactivity compared to similar compounds, making it an interesting subject for further research in medicinal chemistry.

XLogP3

2.4

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

222.173213330 g/mol

Monoisotopic Mass

222.173213330 g/mol

Heavy Atom Count

16

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